N-(Methoxycarbonyl)-L-valyl-N-((1S)-3,3,3-trifluoro-1-(1-methylethyl)-2-oxopropyl)-L-prolinamide

• CAS No.: 182073-77-4
• Product Name: N-(Methoxycarbonyl)-L-valyl-N-((1S)-3,3,3-trifluoro-1-(1-methylethyl)-2-oxopropyl)-L-prolinamide
• Molecular Formula: C18H28F3N3O5
• Molecular Weight: 423.4 g/mol
• IUPAC Name: methyl N-[(2S)-3-methyl-1-oxo-1-[(2S)-2-[[(3S)-1,1,1-trifluoro-4-methyl-2-oxopentan-3-yl]carbamoyl]pyrrolidin-1-yl]butan-2-yl]carbamate
• Standard InChI: InChI=1S/C18H28F3N3O5/c1-9(2)12(14(25)18(19,20)21)22-15(26)11-7-6-8-24(11)16(27)13(10(3)4)23-17(28)29-5/h9-13H,6-8H2,1-5H3,(H,22,26)(H,23,28)/t11-,12-,13-/m0/s1
• Standard InChIKey: ZYLBZJKJNAYAFU-AVGNSLFASA-N
• Isomeric SMILES: CC(C)[C@@H](C(=O)C(F)(F)F)NC(=O)[C@@H]1CCCN1C(=O)[C@H](C(C)C)NC(=O)OC
• SMILES: CC(C)C(C(=O)C(F)(F)F)NC(=O)C1CCCN1C(=O)C(C(C)C)NC(=O)OC
• Canonical SMILES: CC(C)C(C(=O)C(F)(F)F)NC(=O)C1CCCN1C(=O)C(C(C)C)NC(=O)OC
• Appearance: Solid powder
• Description: ZD-8321 is a leucocyte elastase inhibitor potentially for the treatment of respiratory distress syndrome.
• Purity: >98% (or refer to the Certificate of Analysis)
• Sequence: VPV
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 1-(2-methoxycarbonyl-3-methylbutyryl)-N-(2-methyl-1-(trifluoroacetyl)propyl)pyrrolidine-2-carboxamide; ZD 8321; ZD-8321
• Reference: 1: Kapui Z, Varga M, Urban-Szabo K, Mikus E, Szabo T, Szeredi J, Batori S, Finance O, Aranyi P. Biochemical and pharmacological characterization of 2-(9-(2-piperidinoethoxy)-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yloxymethyl)-4-(1-met hylethyl)-6-methoxy-1,2-benzisothiazol-3(2H)-one-1,1-dioxide (SSR69071), a novel, orally active elastase inhibitor. J Pharmacol Exp Ther. 2003 May;305(2):451-9. PubMed PMID: 12606659.; 2: Ohbayashi H. Neutrophil elastase inhibitors as treatment for COPD. Expert Opin Investig Drugs. 2002 Jul;11(7):965-80. Review. PubMed PMID: 12084007.; 3: Ohbayashi H. ZD-0892 AstraZeneca. Curr Opin Investig Drugs. 2000 Oct;1(2):227-9. PubMed PMID: 11249578.; 4: Nozawa F, Hirota M, Okabe A, Shibata M, Iwamura T, Haga Y, Ogawa M. Elastase activity enhances the adhesion of neutrophil and cancer cells to vascular endothelial cells. J Surg Res. 2000 Dec;94(2):153-8. PubMed PMID: 11104655.; 5: Veale CA, Bernstein PR, Bohnert CM, Brown FJ, Bryant C, Damewood JR Jr, Earley R, Feeney SW, Edwards PD, Gomes B, Hulsizer JM, Kosmider BJ, Krell RD, Moore G, Salcedo TW, Shaw A, Silberstein DS, Steelman GB, Stein M, Strimpler A, Thomas RM, Vacek EP, Williams JC, Wolanin DJ, Woolson S. Orally active trifluoromethyl ketone inhibitors of human leukocyte elastase. J Med Chem. 1997 Sep 26;40(20):3173-81. PubMed PMID: 9379436.
• PubChem Compound: 9910174
• Last Modified: Nov 11 2021